molecular formula C14H10N2O5S B8748391 Benzonitrile, 2-(4-(methylsulfonyl)phenoxy)-5-nitro- CAS No. 78940-69-9

Benzonitrile, 2-(4-(methylsulfonyl)phenoxy)-5-nitro-

Cat. No.: B8748391
CAS No.: 78940-69-9
M. Wt: 318.31 g/mol
InChI Key: QECMNWRMFRQXCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzonitrile, 2-(4-(methylsulfonyl)phenoxy)-5-nitro- is a useful research compound. Its molecular formula is C14H10N2O5S and its molecular weight is 318.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzonitrile, 2-(4-(methylsulfonyl)phenoxy)-5-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzonitrile, 2-(4-(methylsulfonyl)phenoxy)-5-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

78940-69-9

Molecular Formula

C14H10N2O5S

Molecular Weight

318.31 g/mol

IUPAC Name

2-(4-methylsulfonylphenoxy)-5-nitrobenzonitrile

InChI

InChI=1S/C14H10N2O5S/c1-22(19,20)13-5-3-12(4-6-13)21-14-7-2-11(16(17)18)8-10(14)9-15/h2-8H,1H3

InChI Key

QECMNWRMFRQXCB-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 10.0 g (0.0350 moles) of 2-(4-(methylthio)phenoxy)-5-nitrobenzonitrile in 75 ml of glacial acetic acid heated at 60° C. was added 15.85 g of aqueous 30% hydrogen peroxide (0.140 moles) over 5 minutes. An additional 25 ml of glacial acetic acid was added and the mixture heated at 75° C. for 3 hrs. The reaction mixture was cooled and poured into water. The product was collected by filtration, washed with water and dried to obtain 10.9 g of product (98.2% yield), mp 205°-206.5° C. Recrystallization from methanol gave purified 2-(4-(methylsulfonyl)phenoxy)-5-nitrobenzonitrile, mp 206°-207° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
0.14 mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
reactant
Reaction Step Four
Yield
98.2%

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